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Compound of Interest

Compound Name: C646

Cat. No.: B1668185

For researchers, scientists, and drug development professionals utilizing the histone
acetyltransferase (HAT) inhibitor C646, adherence to proper disposal protocols is paramount
for ensuring laboratory safety and environmental protection. This guide provides essential,

step-by-step logistical and safety information for the correct management and disposal of C646
waste.

C646 (CAS 328968-36-1) is a potent laboratory chemical that requires careful handling
throughout its lifecycle, including disposal. Safety Data Sheets (SDS) for C646 consistently
identify it as a hazardous substance with multiple risk factors.

Summary of C646 Chemical and Hazard Data

For quick reference, the key identifiers and hazard information for C646 are summarized below.
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Property Value

CAS Number 328968-36-1
Molecular Formula C24H19N30s
Molecular Weight 445.42 g/mol

- Harmful if swallowed (Acute oral toxicity)[1]-
Causes skin irritation[1]- Causes serious eye

Primary Hazards irritation[1]- May cause respiratory irritation[1]-
Very toxic to aquatic life with long-lasting
effects[2]

o Strong acids/alkalis, strong oxidizing/reducing
Incompatibilities
agents|[3]

. Under fire conditions, may decompose and emit
Decomposition _
toxic fumes[3]

Experimental Protocols Referenced

The disposal procedures outlined below are based on established best practices for managing
hazardous laboratory chemical waste and information derived from Safety Data Sheets for
C646. These are general guidelines and must be adapted to comply with all applicable local,
state, and federal regulations.

Procedural Guide: Step-by-Step Disposal of C646
Waste

This section details the necessary procedures for safely handling and disposing of C646 waste,
from the point of generation to final removal from the laboratory.

Step 1: Immediate Waste Segregation and Collection

Proper disposal begins at the point of waste generation. All materials contaminated with C646
must be treated as hazardous waste.

 |dentify Waste Streams: Categorize C646 waste into the following streams:
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[e]

Solid Waste: Contaminated personal protective equipment (PPE) such as gloves and lab
coats, plasticware (e.g., pipette tips, tubes), and absorbent materials (e.g., vermiculite,
sand) used for spill cleanup.

Liguid Waste: Unused or expired C646 solutions, and solvent rinsates from cleaning
contaminated glassware. Note the solvent used (e.g., DMSO, ethanol).

Sharps Waste: Contaminated needles, syringes, or glass slides.

Empty Containers: Original C646 containers.

Use Designated Waste Containers:

[e]

Collect solid and liquid waste in separate, dedicated, and clearly labeled hazardous waste
containers.

Containers must be made of a material compatible with the waste (e.g., polyethylene for
many solvents).

Ensure containers have secure, leak-proof lids and are kept closed except when adding
waste.

Place contaminated sharps directly into a designated, puncture-resistant sharps container.

Step 2: Waste Labeling and Storage

Accurate labeling and safe storage are critical for regulatory compliance and preventing

accidental exposure or incompatible mixing.

e Labeling:

[e]

[e]

Affix a hazardous waste label to each container as soon as the first piece of waste is
added.

The label must include:

= The words "Hazardous Waste."
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The full chemical name: "C646" and the full names of any solvents or other chemicals in
the mixture.

The approximate concentration or percentage of each component.

The specific hazard warnings (e.g., "Toxic," "Irritant,” "Environmental Hazard").

The date the waste was first added to the container.

e Storage:

[¢]

Store C646 waste in a designated Satellite Accumulation Area (SAA) within the laboratory.

o The SAA must be under the control of laboratory personnel and near the point of
generation.

o Crucially, segregate C646 waste from incompatible materials. Do not store C646 waste
containers alongside strong acids, bases, or strong oxidizing/reducing agents to prevent
dangerous chemical reactions.[3]

o Utilize secondary containment (e.g., a chemical-resistant tray) to capture any potential
leaks or spills.

Step 3: Disposal of Empty Containers

The original C646 container, even when "empty," must be disposed of as hazardous waste
unless properly decontaminated.

o Triple Rinsing: To decontaminate an empty container, triple rinse it with a suitable solvent
(one that can dissolve C646, such as DMSO or ethanol).

o Collect Rinsate: The solvent rinsate from this process is now considered hazardous liquid
waste and must be collected in the appropriate liquid waste container.

o Deface Label: After triple rinsing and air-drying, completely deface or remove the original
manufacturer's label.
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» Final Disposal: The decontaminated container can now typically be disposed of in the regular
laboratory glass or solid waste stream, in accordance with institutional policy.

Step 4: Arranging for Final Disposal

C646 waste must not be disposed of down the drain or in the regular trash.[2] Final disposal
must be handled by trained professionals.

o Contact Environmental Health & Safety (EHS): When waste containers are full or have been
in storage for the maximum allowable time per institutional guidelines, contact your
institution's EHS department to schedule a waste pickup.

e Provide Documentation: Have all necessary documentation, including the contents of the
waste containers, ready for the EHS personnel.

o Final Disposal Method: The primary recommended method for the final disposal of C646 is
incineration.[4] This should be performed in a licensed hazardous waste incinerator equipped
with an afterburner and scrubber to handle potentially toxic fumes emitted during
decomposition.[3][4]

Mandatory Visualizations

To aid in understanding the procedural flow, the following diagrams illustrate the key decision-
making and operational pathways for C646 disposal.
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Caption: Workflow for proper C646 hazardous waste disposal.
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Caption: Decision pathway for disposing of empty C646 containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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